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Compound of Interest

Compound Name: OD38

Cat. No.: B609713

ANOTE TO THE READER: The fluorescent dye "OD38" as specified in the topic was not
identified in our comprehensive search of scientific literature and commercial databases. It is
possible that this is a highly specialized or internal product code. To provide a valuable and
accurate resource, these application notes and protocols have been created for Alexa Fluor™
488, a widely used and well-characterized green fluorescent dye. The principles and methods
described herein are broadly applicable to other amine-reactive fluorescent dyes and can be
adapted as needed.

Introduction to Alexa Fluor™ 488

Alexa Fluor™ 488 is a bright, photostable, and pH-insensitive fluorescent dye commonly used
in a variety of fluorescence-based applications, including fluorescence microscopy, flow
cytometry, and immunofluorescence. Its spectral characteristics make it compatible with the
standard 488 nm argon-ion laser line. This document provides detailed protocols for the
conjugation of Alexa Fluor™ 488 to antibodies and subsequent use in cell and tissue staining
for fluorescence microscopy.

Quantitative Data

The optical properties of Alexa Fluor™ 488 make it an excellent choice for fluorescence
imaging. Key quantitative data are summarized in the table below for easy reference and
comparison.
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Property Value Reference(s)
Excitation Maximum 495 nm [1112]
Emission Maximum 519 nm [1][2]

Molar Extinction Coefficient 73,000 cm—1M—1 [21[31[4]
Quantum Yield 0.92 516171

Experimental Protocols
Protocol 1: Antibody Labeling with Alexa Fluor™ 488
NHS Ester

This protocol describes the conjugation of an amine-reactive Alexa Fluor™ 488 N-
hydroxysuccinimidyl (NHS) ester to a primary antibody.

Materials:

Purified antibody (1-5 mg/mL in amine-free buffer, e.g., PBS)

Alexa Fluor™ 488 NHS ester

Anhydrous dimethylsulfoxide (DMSO)

Reaction buffer: 0.1 M sodium bicarbonate, pH 8.3

Purification column (e.g., gel filtration or spin desalting column)

Quenching buffer: 1.5 M hydroxylamine, pH 8.5 (optional)
Procedure:

o Antibody Preparation: If the antibody is in a buffer containing primary amines (e.g., Tris or
glycine), it must be dialyzed against PBS.

e Dye Preparation: Dissolve the Alexa Fluor™ 488 NHS ester in DMSO to a concentration of
10 mg/mL immediately before use.
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o Conjugation Reaction: a. Adjust the antibody concentration to 1-5 mg/mL with the reaction
buffer. b. Add the dissolved Alexa Fluor™ 488 NHS ester to the antibody solution. A common
starting point is a 10-fold molar excess of dye to antibody. c. Incubate the reaction for 1 hour

at room temperature, protected from light.

 Purification: Separate the labeled antibody from the unreacted dye using a purification

column according to the manufacturer's instructions.

o Degree of Labeling (DOL) Calculation (Optional): a. Measure the absorbance of the
conjugate at 280 nm and 494 nm. b. Calculate the antibody concentration and the dye
concentration using the Beer-Lambert law and the extinction coefficients of the antibody and
the dye. c. The DOL is the molar ratio of the dye to the antibody.

Preparation

Conjugation Purification

Purification Column Labeled Antibody

Click to download full resolution via product page

Antibody Labeling Workflow

Protocol 2: Immunofluorescence Staining of Cultured
Cells

This protocol details the staining of fixed and permeabilized cultured cells using an Alexa
Fluor™ 488-conjugated antibody.

Materials:

e Cultured cells on coverslips or in a multi-well plate
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e Phosphate-buffered saline (PBS)

o Fixation solution: 4% paraformaldehyde (PFA) in PBS

» Permeabilization buffer: 0.1% Triton X-100 in PBS

e Blocking buffer: 5% Bovine Serum Albumin (BSA) in PBS

o Alexa Fluor™ 488-conjugated primary or secondary antibody

¢ Nuclear counterstain (e.g., DAPI)

e Mounting medium

Procedure:

e Cell Culture: Grow cells to the desired confluency on a suitable substrate.

o Fixation: a. Wash the cells twice with PBS. b. Fix the cells with 4% PFA for 15 minutes at
room temperature. c. Wash three times with PBS for 5 minutes each.

o Permeabilization: a. Incubate the cells with permeabilization buffer for 10 minutes at room
temperature. b. Wash three times with PBS for 5 minutes each.

e Blocking: a. Incubate the cells with blocking buffer for 1 hour at room temperature to reduce
non-specific binding.

o Antibody Staining: a. Dilute the Alexa Fluor™ 488-conjugated antibody in the blocking buffer
to the recommended concentration. b. Incubate the cells with the diluted antibody for 1 hour
at room temperature, protected from light. c. Wash three times with PBS for 5 minutes each.

o Counterstaining: a. Incubate the cells with a DAPI solution for 5 minutes at room
temperature. b. Wash twice with PBS.

e Mounting: a. Mount the coverslips onto microscope slides using a mounting medium. b. Seal
the edges of the coverslip with nail polish.
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e Imaging: Visualize the stained cells using a fluorescence microscope with the appropriate
filter sets for Alexa Fluor™ 488 and DAPI.
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Cell Staining Workflow
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Protocol 3: Immunohistochemistry-Fluorescence of
Paraffin-Embedded Tissue Sections

This protocol outlines the procedure for staining paraffin-embedded tissue sections with an

Alexa Fluor™ 488-conjugated antibody.

Materials:

Paraffin-embedded tissue sections on slides

Xylene

Ethanol (100%, 95%, 70%)

Antigen retrieval buffer (e.g., 10 mM sodium citrate, pH 6.0)
Blocking buffer: 5% Normal Goat Serum in PBS with 0.1% Tween 20
Alexa Fluor™ 488-conjugated primary or secondary antibody
Nuclear counterstain (e.g., DAPI)

Mounting medium

Procedure:

Deparaffinization and Rehydration: a. Immerse slides in xylene (2 x 5 minutes). b. Rehydrate
through a graded ethanol series: 100% (2 x 5 minutes), 95% (1 x 3 minutes), 70% (1 x 3
minutes). c. Rinse with distilled water.

Antigen Retrieval: a. Immerse slides in antigen retrieval buffer. b. Heat the slides in a
microwave or water bath according to standard protocols (e.g., 95-100°C for 20 minutes). c.
Allow the slides to cool to room temperature. d. Rinse with PBS.

Blocking: a. Incubate the tissue sections with blocking buffer for 1 hour at room temperature.

Antibody Staining: a. Dilute the Alexa Fluor™ 488-conjugated antibody in the blocking buffer.
b. Incubate the sections with the diluted antibody overnight at 4°C in a humidified chamber,

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

protected from light. c. Wash three times with PBS for 5 minutes each.

o Counterstaining: a. Incubate the sections with a DAPI solution for 5 minutes at room
temperature. b. Wash twice with PBS.

e Mounting: a. Apply a coverslip with a mounting medium.

e Imaging: Visualize the stained tissue sections using a fluorescence or confocal microscope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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